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Compound of Interest

Compound Name: 4-Phenylazepan-4-ol

Cat. No.: B11720350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenylazepan-4-ol is a synthetic small molecule belonging to the azepane class of

compounds. Its structural similarity to known pharmacologically active agents, particularly those

targeting G-protein coupled receptors (GPCRs), suggests its potential as a novel therapeutic

agent. Specifically, its close resemblance to 4-hydroxy-4-phenylpiperidine derivatives indicates

that the nociceptin opioid peptide (NOP) receptor, a key player in pain modulation and other

neurological functions, is a probable biological target.

These application notes provide a comprehensive guide for the synthesis and initial

characterization of 4-Phenylazepan-4-ol. The protocols detailed below outline a plausible

synthetic route and a suite of in vitro assays to determine its binding affinity and functional

activity at the NOP receptor. This document is intended to facilitate further research and drug

discovery efforts centered on this promising compound.

Chemical Synthesis of 4-Phenylazepan-4-ol
The synthesis of 4-Phenylazepan-4-ol can be achieved through a two-step process involving a

Grignard reaction with a protected azepane precursor, followed by deprotection.

Experimental Workflow for the Synthesis of 4-Phenylazepan-4-ol
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Step 1: Grignard Reaction Step 2: Deprotection

N-Boc-azepan-4-one

Reaction Mixture

Phenylmagnesium bromide
(Grignard Reagent) Anhydrous THF

Aqueous NH4Cl Quench

N-Boc-4-phenylazepan-4-ol

N-Boc-4-phenylazepan-4-ol

Reaction Mixture

Trifluoroacetic Acid (TFA)
in Dichloromethane (DCM)

Aqueous NaHCO3 Quench

4-Phenylazepan-4-ol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11720350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

4-Phenylazepan-4-ol
(Agonist)

NOP Receptor
(GPCR)

Binds

Gi/o Protein

Activates

Adenylate Cyclase

Inhibits

Ion Channels
(e.g., K+, Ca2+)

Modulates

cAMP

Converts

ATP

Protein Kinase A

Activates

CREB

Phosphorylates

Gene Transcription

Regulates

Cellular Response
(e.g., decreased neuronal excitability)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b11720350?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11720350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Developing Assays
with 4-Phenylazepan-4-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11720350#developing-assays-with-4-phenylazepan-
4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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